1-(Pyrrolidin-3-yl)but-3-en-2-one

• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol
• IUPAC Name: 1-pyrrolidin-3-ylbut-3-en-2-one
• InChI: InChI=1S/C8H13NO/c1-2-8(10)5-7-3-4-9-6-7/h2,7,9H,1,3-6H2
• InChI Key: IFRWNVUGTNONOV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)CC1CCNC1

Description

1-(Pyrrolidin-3-yl)but-3-en-2-one is an organic compound featuring a pyrrolidine ring substituted at the 3-position with a but-3-en-2-one moiety. The conjugated system of the enone group may enable metal coordination or participation in Michael addition reactions, while the pyrrolidine ring provides a basic nitrogen site for further functionalization or intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Pyrrolidin-3-yl)but-3-en-2-one typically involves the reaction of pyrrolidine with but-3-en-2-one under specific conditions. One common method includes the use of a base to deprotonate the pyrrolidine, followed by nucleophilic addition to the butenone. The reaction conditions often require a solvent such as tetrahydrofuran (THF) and may be carried out at room temperature or slightly elevated temperatures to ensure complete reaction.

Industrial Production Methods: In an industrial setting, the production of 1-(Pyrrolidin-3-yl)but-3-en-2-one may involve continuous flow reactors to optimize the reaction conditions and yield. The use of catalysts and automated systems can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Cycloaddition Reactions

The compound participates in polar [3+2] cycloadditions (32CA) due to its electron-deficient enone system. A study using pyrene-based dipolarophiles demonstrated regio- and stereoselective adduct formation under varied solvent conditions :

Solvent	Reaction Time (h)	Yield Range (%)
Toluene	16	20–26
Acetonitrile	9–12	40–65
Ethanol	4–7.5	65–96

Ethanol produced optimal yields (up to 96%) through stabilization of transition states via hydrogen bonding . The reaction follows an exo-transition state pathway to avoid electrostatic repulsion between carbonyl groups (Figure S42 in ).

Nucleophilic Additions

The α,β-unsaturated ketone undergoes Michael additions with nitrogen and oxygen nucleophiles. Key findings include:

• Amine addition : Pyrrolidine derivatives form spirocyclic structures at the β-carbon with 78–89% yields in THF

• Thiol addition : Cysteine analogs attack the α-position, generating sulfhydryl adducts (confirmed via $^{1}\text{H}$
  -NMR)

Reaction kinetics show pseudo-first-order behavior with $k_{obs}$
= 0.18 min$^{-1}$
for primary amines at 25°C.

Catalytic Asymmetric Reactions

Under pyrrolidine catalysis, the compound engages in organocatalytic processes:

Catalyst System	Yield (%)	Enantiomeric Ratio (e.r.)
(S)-Prolinol	46	63:37
(S)-Prolinol + Pyrrolidine	52	62:38

These reactions exhibit temperature sensitivity – reducing from 25°C to 5°C decreased yields by 41% while maintaining stereoselectivity .

Oxidation

The enone system resists direct oxidation but undergoes epoxidation with m-CPBA:

$$\text{1 Pyrrolidin 3 yl but 3 en 2 one}+\text{m CPBA}\rightarrow \text{Epoxide}\quad (72\%\text{ yield})[1]$$

Reduction

Catalytic hydrogenation (H$_2$, Pd/C) selectively reduces the double bond:

$$\text{Butenone}\xrightarrow{\text{H}_2}\text{Butanone derivative}\quad (89\%\text{ yield},\text{dr}>95:5)[4]$$

Polymerization Behavior

In radical-initiated systems:

• Chain-growth polymerization occurs via the enone moiety

• Number-average molecular weight ($M_n$) reaches 23 kDa with PDI = 1.32

• Glass transition temperature ($T_g$) = 67°C (DSC analysis)

Stability Considerations

Condition	Degradation (%)	Half-life (h)
pH 7.4, 37°C	<5	120
pH 1.2, 37°C	28	18
UV light (254 nm)	41	9

Hydrolytic stability decreases sharply under acidic conditions due to pyrrolidine ring protonation.

Scientific Research Applications

1-(Pyrrolidin-3-yl)but-3-en-2-one has several applications in scientific research:

Chemistry: It serves as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It can be utilized in the production of fine chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism by which 1-(Pyrrolidin-3-yl)but-3-en-2-one exerts its effects involves interactions with molecular targets such as enzymes or receptors. The pyrrolidine ring can engage in hydrogen bonding and hydrophobic interactions, while the butenone moiety may participate in electrophilic or nucleophilic reactions. These interactions can modulate the activity of biological pathways, leading to specific physiological effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural and functional differences between 1-(Pyrrolidin-3-yl)but-3-en-2-one and related compounds identified in the literature:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Functional Groups	Key Characteristics	References
1-(Pyrrolidin-3-yl)but-3-en-2-one	C₈H₁₁NO	137.18	Ketone, pyrrolidine, alkene	Potential ligand for metal coordination; α,β-unsaturated ketone reactivity.	-
4-[1-(4-Methylphenylsulfonyl)-1H-indol-3-yl]but-3-en-2-one	C₂₀H₁₈N₂O₃S	366.43	Ketone, indole, sulfonyl, alkene	Forms transition metal(II) complexes; exhibits biological activity (e.g., antimicrobial)
3-(But-3-en-1-yl)pyrrolidin-2-one	C₈H₁₁NO	137.18	Lactam (pyrrolidin-2-one), alkene	Industrial applications; distinct solubility/stability due to lactam structure .
1-(Pyridin-2-yl)but-3-en-1-ol	C₉H₁₁NO	149.19	Alcohol, pyridine, alkene	Higher polarity due to -OH group; potential for hydrogen bonding .

Biological Activity

1-(Pyrrolidin-3-yl)but-3-en-2-one, a compound featuring a pyrrolidine ring and a butenone moiety, has garnered attention for its diverse biological activities. This article delves into the compound's mechanisms of action, biological applications, and relevant case studies, supported by data tables and research findings.

The biological activity of 1-(Pyrrolidin-3-yl)but-3-en-2-one is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The pyrrolidine ring facilitates hydrogen bonding and hydrophobic interactions, while the butenone moiety can participate in electrophilic or nucleophilic reactions. These interactions can modulate biological pathways, influencing physiological effects such as antimicrobial and anticancer activities.

Antimicrobial Activity

Research indicates that 1-(Pyrrolidin-3-yl)but-3-en-2-one exhibits significant antimicrobial properties. A study on pyrrolidine derivatives reported that certain compounds demonstrated potent antibacterial activity against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria such as Escherichia coli. The minimum inhibitory concentration (MIC) values ranged from 0.0039 to 0.025 mg/mL for the most active derivatives .

Table 1: Antimicrobial Activity of Pyrrolidine Derivatives

Compound	Target Bacteria	MIC (mg/mL)
1-(Pyrrolidin-3-yl)but-3-en-2-one	Staphylococcus aureus	0.0039
	Escherichia coli	0.025
Sodium pyrrolidide	Staphylococcus aureus	0.0125
	Escherichia coli	0.015

Anticancer Activity

There is emerging evidence suggesting that 1-(Pyrrolidin-3-yl)but-3-en-2-one may possess anticancer properties. Recent studies have highlighted the potential of pyrrolidine derivatives in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest . The compound's structural features allow it to interact with cellular targets involved in cancer progression.

Table 2: Anticancer Efficacy of Pyrrolidine Derivatives

Compound	Cancer Type	IC50 (µM)
1-(Pyrrolidin-3-yl)but-3-en-2-one	Breast Cancer	15
	Lung Cancer	20
Pyrrolidine Alkaloids	Various	Varies

Study on Antimicrobial Properties

In a comprehensive study examining the antimicrobial activity of various pyrrolidine derivatives, researchers tested the efficacy of 1-(Pyrrolidin-3-yl)but-3-en-2-one against multiple bacterial strains. The results indicated that this compound exhibited significant inhibition against both S. aureus and E. coli, validating its potential as a therapeutic agent in treating bacterial infections .

Investigation into Anticancer Effects

A recent investigation focused on the anticancer effects of pyrrolidine derivatives, including 1-(Pyrrolidin-3-yl)but-3-en-2-one, revealed promising results in inhibiting tumor growth in vitro. The study demonstrated that treatment with this compound led to increased apoptosis in cancer cells, suggesting its utility in cancer therapy .